![molecular formula C22H32ClN3O3 B1574342 GSK2820151](/img/no-structure.png)
GSK2820151
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Description
GSK2820151 is an orally bioavailable inhibitor of the bromodomain and extra-terminal (BET) family of proteins, with potential antineoplastic activity. Upon oral administration, the BET inhibitor this compound binds to the acetylated lysine recognition motifs
Scientific Research Applications
Gene Expression and Cancer Research
GSK2820151 has been implicated in cancer research, particularly in understanding gene expression profiles. A study by Subramanian et al. (2005) introduced Gene Set Enrichment Analysis (GSEA), a method focusing on gene sets, which can be utilized to interpret gene expression data in cancer research, including leukemia and lung cancer. This method, potentially applicable to this compound research, facilitates the understanding of biological pathways and gene regulation mechanisms in cancer studies (Subramanian et al., 2005).
Educational Applications in Genetics
Research by Blazek et al. (2013) highlighted the application of graduate-research-based activities in educational settings, focusing on understanding genetic causes of diseases like Down syndrome. This kind of educational approach could be adapted for studying the genetic implications of this compound, providing insights into its role in genetic disorders (Blazek et al., 2013).
Advanced Therapy Medicinal Products (ATMP)
This compound's potential in gene and cell therapy is highlighted by Aiuti et al. (2017), who discussed the approval of a hematopoietic stem cell gene therapy by the European Commission. This approval marks a milestone for ATMPs and suggests avenues for research on similar products like this compound, especially in treatments for genetic disorders (Aiuti et al., 2017).
First-in-Human Phase I Study in Cancer
A study by Gadgeel et al. (2017) presents a first-in-human phase I dose escalation study of this compound in patients with advanced or recurrent solid tumors. This study aims to investigate the maximum tolerated dose and a recommended phase 2 dose based on various clinical factors. The exploration of this compound in this context provides essential insights into its therapeutic potential in solid tumor types (Gadgeel et al., 2017).
properties
Molecular Formula |
C22H32ClN3O3 |
---|---|
Appearance |
Solid powder |
synonyms |
GSK2820151; GSK-2820151; GSK 2820151.; Unknown |
Origin of Product |
United States |
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